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Compound of Interest

Compound Name: Fak-IN-22

Cat. No.: B15615562 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the Focal Adhesion Kinase (FAK) inhibitor Y15, also

known as FAK Inhibitor 14 and chemically identified as 1,2,4,5-benzenetetramine,

tetrahydrochloride. Adherence to these procedures is vital for ensuring laboratory safety and

proper experimental conduct.

Hazard Identification and Personal Protective Equipment
(PPE)
FAK inhibitor Y15 is classified with several hazards, necessitating the use of appropriate

personal protective equipment. The compound is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1]

Summary of Required Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.

Skin Protection Gloves

Chemical-resistant, impervious

gloves (e.g., nitrile). Inspect

before use and use proper

removal technique.[1][2]

Protective Clothing

Fire/flame resistant and

impervious clothing. A

disposable, back-closing gown

made of a low-permeability

fabric is recommended.[2]

Respiratory Protection Dust Mask/Respirator

Use a NIOSH-approved N95

dust mask or a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize risk and environmental

impact.

Step-by-Step Handling Protocol
This protocol outlines the safe handling of FAK inhibitor Y15 from receipt to disposal.

Receiving and Inspection:

Upon receipt, inspect the package for any signs of damage.

Wear a single pair of nitrile gloves during inspection.
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If the primary container is compromised, secure it in a sealed, labeled bag and consult

your institution's Environmental Health and Safety (EHS) department.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

The solid compound is stable for up to 2 years from the date of purchase when stored as

supplied. Solutions in DMSO or distilled water can be stored at -20°C for up to one month.

[4][5]

Preparation of Solutions:

Don all required PPE as specified in the table above.

Handle the solid compound in a chemical fume hood to avoid inhalation of dust.

Use a dedicated set of calibrated pipettes and disposable tips.

To avoid generating dust, weigh the powder on a tared weigh boat.

Slowly add the solvent to the vial containing the powder to prevent splashing.

Cap the vial and vortex or sonicate to ensure complete dissolution.[3]

Use in Experiments:

Continue to wear full PPE during all experimental manipulations.

If working with cell lines, perform all manipulations within a biological safety cabinet.[3]

Be cautious of potential splashes or aerosol generation.

Disposal Plan
All waste contaminated with FAK inhibitor Y15 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

All disposable PPE (gloves, gowns), weigh

boats, pipette tips, and other contaminated

materials should be collected in a designated,

sealed, and clearly labeled hazardous waste

bag.[3]

Liquid Waste

Unused solutions containing the inhibitor should

be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Sharps Waste

Needles and syringes used for handling the

inhibitor must be disposed of in an approved

sharps container.[3]

Contaminated Packaging
Dispose of as unused product in accordance

with local regulations.[1]

Final Disposal

All hazardous waste must be disposed of

through your institution's EHS office, following

all local, state, and federal regulations.[1]

Experimental Protocol: Western Blotting for FAK
Phosphorylation
This experiment is designed to assess the inhibitory effect of Y15 on FAK activity by measuring

the phosphorylation of FAK at its autophosphorylation site (Tyrosine-397).

Cell Treatment:

Plate cells at the desired density and allow them to adhere overnight.

Pre-treat the cells with varying concentrations of FAK inhibitor Y15 (and a vehicle control,

e.g., DMSO) for a specified duration (e.g., 30-60 minutes).[6]

Cell Lysis:

After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).
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Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

Protein Quantification:

Determine the protein concentration of each cell lysate using a standard method such as a

BCA or Bradford assay.[6]

SDS-PAGE and Western Blotting:

Separate equal amounts of protein from each sample by SDS-polyacrylamide gel

electrophoresis.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Antibody Incubation and Detection:

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in Tris-

buffered saline with Tween 20) for 1 hour at room temperature.[7]

Incubate the membrane with a primary antibody specific for phosphorylated FAK (p-FAK

Y397) overnight at 4°C.[7]

Wash the membrane and then incubate with an appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.[6]

Detect the signal using a chemiluminescent substrate and an imaging system.[7]

Data Analysis:

To ensure equal protein loading, strip the membrane and re-probe with an antibody

against total FAK.[7]

Quantify the band intensities to determine the dose-dependent inhibition of FAK

autophosphorylation.[7]

Visualizations
Workflow for Safe Handling of FAK Inhibitor Y15
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Caption: Workflow for the safe handling and disposal of FAK Inhibitor Y15.
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Caption: Simplified FAK signaling pathway upon integrin engagement with the ECM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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